Cas no 14529-39-6 (Phosphorothioic acid,O-(3-chlorophenyl) O,O-dimethyl ester)
14529-39-6 structure
Product Name:Phosphorothioic acid,O-(3-chlorophenyl) O,O-dimethyl ester
CAS No:14529-39-6
MF:C8H10ClO3PS
MW:252.654961109161
CID:202297
PubChem ID:3084201
Update Time:2025-04-19
Phosphorothioic acid,O-(3-chlorophenyl) O,O-dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphorothioic acid,O-(3-chlorophenyl) O,O-dimethyl ester
- (3-chlorophenoxy)-dimethoxy-sulfanylidene-λ<sup>5</sup>-phosphane
- O-(3-Chlorophenyl) O,O-dimethyl phosphorothioate
- Phosphorothioic acid, O-(3-chlorophenyl) O,O-dimethyl ester
- DTXSID10162966
- 14529-39-6
- DCHFT
-
- Inchi: 1S/C8H10ClO3PS/c1-10-13(14,11-2)12-8-5-3-4-7(9)6-8/h3-6H,1-2H3
- InChI Key: HWMCVBFWRXKEON-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)OP(OC)(OC)=S
Computed Properties
- Exact Mass: 251.9778
- Monoisotopic Mass: 251.978
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 59.8Ų
Experimental Properties
- Density: 1.353
- Boiling Point: 284.5°Cat760mmHg
- Flash Point: 125.8°C
- Refractive Index: 1.557
- PSA: 27.69
- LogP: 3.88670
Phosphorothioic acid,O-(3-chlorophenyl) O,O-dimethyl ester Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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